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Compound of Interest

Compound Name: PRX933 hydrochloride

Cat. No.: B8069011 Get Quote

This technical support center provides guidance on the solubility and stability of PRX933
hydrochloride when dissolved in dimethyl sulfoxide (DMSO). The information is intended for

researchers, scientists, and drug development professionals to ensure the proper handling and

storage of this compound for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of PRX933 hydrochloride in DMSO?

A1: PRX933 hydrochloride is soluble in DMSO. It is commercially available as a stock solution

at a concentration of 10 mM, indicating that it is soluble at least to this concentration.

Q2: What are the recommended storage conditions for PRX933 hydrochloride powder?

A2: The solid, powdered form of PRX933 hydrochloride should be stored at -20°C for long-

term stability.

Q3: How should I store PRX933 hydrochloride solutions in DMSO?

A3: For optimal stability, stock solutions of PRX933 hydrochloride in DMSO should be stored

at -80°C for long-term storage (up to six months) or at -20°C for shorter-term storage (up to one

month).[1][2] It is highly recommended to aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles, which can degrade the compound.[1]

Q4: For how long is the PRX933 hydrochloride solution in DMSO stable?
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A4: While specific stability data for PRX933 hydrochloride in DMSO is not readily available,

general guidelines for small molecule stock solutions in DMSO suggest that they can be stable

for up to six months when stored at -80°C and for up to one month when stored at -20°C.[1][2]

However, for sensitive experiments, it is advisable to use freshly prepared solutions or to

perform periodic quality control checks on stored solutions. A study on a large compound

library showed that 85% of compounds were stable in a DMSO/water mixture for up to 2 years

at 4°C.[3]

Q5: Can I store the DMSO solution at room temperature?

A5: It is not recommended to store PRX933 hydrochloride in DMSO at room temperature for

extended periods. DMSO is hygroscopic, meaning it readily absorbs moisture from the air,

which can lead to compound degradation.[4] If a solution needs to be at room temperature for

experimental use, it should be for the shortest time necessary.

Troubleshooting Guide
Q1: I see precipitation in my PRX933 hydrochloride DMSO stock solution after thawing. What

should I do?

A1: Precipitation upon thawing can occur if the compound's solubility limit is exceeded or if the

compound has degraded. First, try to redissolve the precipitate by gently warming the vial to

37°C and vortexing. If the precipitate does not dissolve, it may indicate degradation or low

solubility. In such cases, it is recommended to prepare a fresh stock solution. Storing solutions

at lower concentrations can also help prevent precipitation.[5]

Q2: My experimental results are inconsistent when using a previously frozen stock solution.

What could be the cause?

A2: Inconsistent results can be a sign of compound degradation. This can be caused by

repeated freeze-thaw cycles, improper storage temperature, or exposure to moisture.[4][5] To

ensure consistent results, always aliquot your stock solution into single-use vials and store

them at the recommended temperature. If you suspect degradation, prepare a fresh stock

solution.

Q3: The final concentration of DMSO in my cell culture is high. Is this a problem?
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A3: High concentrations of DMSO can be toxic to cells.[2][6] It is generally recommended to

keep the final concentration of DMSO in cell culture media below 0.5% to avoid cytotoxic

effects.[1][2] When preparing your working solutions, ensure that the dilution factor is high

enough to keep the final DMSO concentration within a safe range for your specific cell line.

Data Summary
Parameter Value Source

Solubility in DMSO ≥ 10 mM Commercial Product Data

Storage (Solid Form) -20°C [3]

Storage (in DMSO, long-term) -80°C (up to 6 months) [1][2]

Storage (in DMSO, short-term) -20°C (up to 1 month) [1][2]

Detailed Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of PRX933 Hydrochloride in DMSO

Materials:

PRX933 hydrochloride (solid powder)

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance and appropriate personal protective equipment (PPE)

Procedure:

1. Allow the vial of PRX933 hydrochloride powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

2. Weigh the desired amount of PRX933 hydrochloride powder using a calibrated analytical

balance in a chemical fume hood.
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3. Calculate the volume of DMSO required to achieve a 10 mM concentration. The molecular

weight of PRX933 hydrochloride (C₁₆H₂₂ClN₅O₂) is 355.84 g/mol .

4. Add the calculated volume of anhydrous DMSO to the vial containing the powder.

5. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C can be used to aid dissolution if necessary.

6. Once fully dissolved, aliquot the stock solution into sterile, single-use vials.

7. Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

8. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Assessment of PRX933 Hydrochloride Stability in DMSO

This protocol outlines a general workflow for assessing the stability of a compound in solution.

Materials:

Freshly prepared 10 mM stock solution of PRX933 hydrochloride in DMSO

HPLC-grade solvents

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector (e.g., UV-Vis)

Procedure:

1. Time-Zero Analysis: Immediately after preparation, analyze an aliquot of the stock solution

by HPLC to determine the initial purity and peak area of PRX933 hydrochloride. This will

serve as the baseline.

2. Storage Conditions: Store aliquots of the stock solution under different conditions to be

tested (e.g., room temperature, 4°C, -20°C, -80°C, protected from light, exposed to light).
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3. Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months),

retrieve an aliquot from each storage condition.

4. Allow the aliquot to thaw completely and reach room temperature.

5. Analyze the sample by HPLC using the same method as the time-zero analysis.

6. Data Analysis: Compare the peak area and purity of PRX933 hydrochloride at each time

point to the time-zero sample. A significant decrease in the main peak area or the

appearance of new peaks indicates degradation. The percentage of degradation can be

calculated based on the change in peak area.
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Workflow for Solubility and Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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